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Compound of Interest

Compound Name: Fasciculol E

CAS No.: 65694-20-4

Cat. No.: B1201227

Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction:

Fasciculol E is a complex triterpenoid natural product isolated from the poisonous sulfur tuft

mushroom, Hypholoma fasciculare. As a member of the lanostane family of triterpenes,

Fasciculol E has garnered interest within the scientific community for its biological activities

and intricate chemical structure. This technical guide provides a comprehensive overview of the

current knowledge regarding the structure of Fasciculol E. It is important to note that while the

chemical connectivity and relative stereochemistry have been established through

spectroscopic methods, no publicly available experimental crystallographic data for Fasciculol
E has been identified in major scientific databases, including the Protein Data Bank (PDB) and

the Cambridge Structural Database (CSD). Therefore, this document will focus on the structural

elucidation as determined by spectroscopic techniques.
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The structural determination of Fasciculol E has been primarily achieved through a

combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The

following tables summarize the key physicochemical and identifying properties of Fasciculol E.

Property Value Source

Molecular Formula C₃₉H₆₅NO₁₁ [1]

Molecular Weight 723.9 g/mol [1]

Class Triterpenoid

Source Organism Hypholoma fasciculare [1][2]

Experimental Protocols
The isolation and structural elucidation of Fasciculol E involve a series of established

laboratory procedures. The general workflow is outlined below.

1. Isolation and Purification:

The process begins with the collection and extraction of the fungal material, Hypholoma

fasciculare.

Extraction: The dried and powdered mushroom is typically subjected to solvent extraction,

often using methanol or a similar polar solvent, to isolate a crude mixture of secondary

metabolites.

Fractionation: The crude extract is then partitioned between different immiscible solvents

(e.g., water and ethyl acetate) to separate compounds based on their polarity.

Chromatography: The resulting fractions are further purified using various chromatographic

techniques, such as silica gel column chromatography and high-performance liquid

chromatography (HPLC), to isolate pure Fasciculol E.

2. Structure Elucidation:
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The molecular structure of the purified Fasciculol E is determined using a combination of

spectroscopic methods:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the precise molecular weight and elemental composition of the molecule, allowing

for the deduction of its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments is crucial

for elucidating the complex three-dimensional structure.

¹H NMR: Identifies the different types of protons in the molecule and their immediate

chemical environments.

¹³C NMR: Determines the number and types of carbon atoms.

2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between

protons and carbons, allowing for the assembly of the carbon skeleton and the placement

of functional groups.

NOESY: Provides information about the spatial proximity of protons, which is critical for

determining the relative stereochemistry of the molecule.

Visualizing the Workflow
The following diagram illustrates the general workflow for the isolation and structural

characterization of Fasciculol E.
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General workflow for the isolation and structural elucidation of Fasciculol E.

Conclusion
While a definitive crystal structure of Fasciculol E remains to be determined, its molecular

architecture has been successfully mapped through advanced spectroscopic techniques. The

detailed structural information available provides a solid foundation for further research into its

biosynthesis, chemical synthesis, and biological activity. Future studies involving the successful

crystallization of Fasciculol E and subsequent X-ray diffraction analysis would be invaluable

for providing a precise three-dimensional model of the molecule and confirming the

stereochemical assignments made through NMR spectroscopy. Such data would undoubtedly

accelerate efforts in drug development and other biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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